Cas no 35737-15-6 (Nα-Fmoc-L-tryptophan)

Nα-Fmoc-L-tryptophan Properties

Names and Identifiers

• N(alpha)-Fmoc-L-tryptophan
• N(alpha)-9-Fluorenylmethoxycarbonyl-L-tryptophan
• Fmoc-Trp-OH
• Nalpha-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-tryptophan
• 9-FLUORENYLMETHOXYCARBONYL-L-TRYPTOPHAN
• Fmoc-L-Trp-OH
• H-Ser(Bzl)-OH∙HCl
• Nalpha-FMOC-L-Tryptophan
• N-Fmoc-L-Tryptophan
• Nα-Fmoc-L-tryptophan
• PARAGOS 300355
• FMOC-L-TRP
• Fmoc-L-tryptophan
• FMOC-L-TRYPTOPHAN-OH
• FMOC-TRP
• FMOC-TRYPTOPHAN
• L-TRYPTOPHAN-N-FMOC
• Nalpha-FMOC-L-Trypto
• N-Fmoc-L-Trp-OH
• Nα-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-tryptophan
• Nalpha-(9-Fluorenylmethoxycarbonyl)-L-tryptophan
• L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• MGHMWKZOLAAOTD-DEOSSOPVSA-N
• C26H22N2O4
• (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-3-(1h-indol-3-yl)propanoic acid
• (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(1H-INDOL-3-YL)PROPANOIC ACID
• (S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)-propionic acid
• (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AM
• PubChem10045
• N-
• A-Fmoc-L-tryptophan
• MLS001359854
• KSC223A7J
• HMS3030J08
• BDBM50043810
• Fmoc-L-tryptophan(35737-15-6)
• Fmoc-L-tryptophan:(35737-15-6)
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoic acid
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-indol-3-yl)propanoic acid
• EN300-81250
• Fmoc-L-Trp-OH Fmoc-L-tryptophan
• J-300269
• Fmoc-Trp-OH, >=97.0% (HPLC)
• Q-101610
• MFCD00037126
• 35737-15-6
• SCHEMBL119372
• F0307
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-tryptophan
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]tryptophan #
• AC-8601
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoate;Fmoc-Trp-OH
• NCGC00247299-01
• AKOS012535969
• AKOS015924240
• A822965
• M03374
• AM82281
• AS-12714
• SMR001224401
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-tryptophan (Fmoc-L-Trp-OH)
• CS-W011637
• NS00057859
• CHEMBL292051
• Fmoc-Trp-OH,98%
• DB-038144
• +Expand

• MDL： MFCD00037126
• InChIKey： MGHMWKZOLAAOTD-DEOSSOPVSA-N
• Inchi： 1S/C26H22N2O4/c29-25(30)24(13-16-14-27-23-12-6-5-7-17(16)23)28-26(31)32-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-12,14,22,24,27H,13,15H2,(H,28,31)(H,29,30)/t24-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 4216624

Computed Properties

• Exact Mass: 426.157957g/mol
• Surface Charge: 0
• XLogP3: 4.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 426.157957g/mol
• Monoisotopic Mass: 426.157957g/mol
• Topological Polar Surface Area: 91.4Ų
• Heavy Atom Count: 32
• Complexity: 663
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 5.09320
• PSA: 91.42000
• Refractive Index: -28.5 ° (C=1, DMF)
• Boiling Point: 711.9°C at 760 mmHg
• Melting Point: 185.0 to 188.0 deg-C
• Flash Point: 384.3℃
• Color/Form: powder
• Solubility: Not determined
• Specific Rotation: -29 º (c=1,DMF)
• Optical Activity: [α]20/D −29±1°, c = 1% in DMF
• Density: 1.2501 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters